3,4,8-Trihydroxycoumarin

• Molecular Formula: C9H6O5
• Molecular Weight: 194.14 g/mol
• IUPAC Name: 3,4,8-trihydroxychromen-2-one
• InChI: InChI=1S/C9H6O5/c10-5-3-1-2-4-6(11)7(12)9(13)14-8(4)5/h1-3,10-12H
• InChI Key: OJIYXYUCRVFSRV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)OC(=O)C(=C2O)O

Description

3,4,8-Trihydroxycoumarin is a polyhydroxylated derivative of coumarin, a naturally occurring compound found in many plants. Coumarins are known for their diverse biological activities, including anticoagulant, antibacterial, antifungal, and anti-inflammatory properties

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,4,8-Trihydroxycoumarin typically involves the hydroxylation of coumarin derivatives. One common method is the Pechmann condensation, where phenols react with β-ketoesters in the presence of acid catalysts . Another approach involves the use of metal-based catalysts to facilitate the hydroxylation process .

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis starting from readily available precursors. The process often includes steps like esterification, cyclization, and hydroxylation under controlled conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: 3,4,8-Trihydroxycoumarin undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic substitution reactions can introduce different functional groups at specific positions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under acidic or basic conditions.

Major Products: The major products formed from these reactions include various hydroxylated, alkylated, and acylated derivatives of this compound .

Scientific Research Applications

3,4,8-Trihydroxycoumarin has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of complex organic molecules and heterocycles.

Biology: Its biological activities make it a valuable compound for studying enzyme inhibition, antimicrobial properties, and antioxidant activities.

Medicine: It has potential therapeutic applications, including anticancer, anti-inflammatory, and anticoagulant effects.

Industry: It is used in the development of pharmaceuticals, agrochemicals, and as a fluorescent probe in analytical chemistry.

Mechanism of Action

The mechanism of action of 3,4,8-Trihydroxycoumarin involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: It can inhibit enzymes like tyrosine kinases and proteases, affecting cellular signaling pathways.

Antioxidant Activity: The hydroxyl groups contribute to its ability to scavenge free radicals and reduce oxidative stress.

Antimicrobial Action: It disrupts microbial cell membranes and interferes with essential metabolic processes.

Comparison with Similar Compounds

4-Hydroxycoumarin: Known for its anticoagulant properties, it is a precursor for drugs like warfarin.

7-Hydroxycoumarin: Exhibits strong antioxidant and anti-inflammatory activities.

6,7,8-Trihydroxycoumarin: Found in certain plants, it has similar biological activities but differs in its hydroxylation pattern.

Uniqueness: 3,4,8-Trihydroxycoumarin is unique due to its specific hydroxylation pattern, which enhances its reactivity and broadens its range of applications compared to other hydroxylated coumarins .